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Compound of Interest

Compound Name:
2-

[(Trifluoromethyl)thio]ethanamine

Cat. No.: B2784754 Get Quote

Essential Safety and Handling Guide for 2-
[(Trluoromethyl)thio]ethanamine
Disclaimer: A specific Safety Data Sheet (SDS) for 2-[(Trifluoromethyl)thio]ethanamine was

not available at the time of this writing. The following guidance is based on the available data

for its hydrochloride salt, 2-((Trifluoromethyl)thio)ethanamine hydrochloride, and other

structurally similar compounds. This information should be used as a starting point for a

comprehensive risk assessment, and it is crucial to consult with your institution's safety office

for specific handling and disposal protocols.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-
[(Trifluoromethyl)thio]ethanamine.

Quantitative Data
The following data is for 2-((Trifluoromethyl)thio)ethanamine hydrochloride, the hydrochloride

salt of the compound of interest.
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Property Value Source

Molecular Formula C3H7ClF3NS PubChem CID: 91926049[1]

Molecular Weight 181.61 g/mol PubChem CID: 91926049[1][2]

Monoisotopic Mass 180.9939826 Da PubChem CID: 91926049[1][2]

Topological Polar Surface Area 51.3 Å² PubChem CID: 91926049[1]

Hydrogen Bond Donor Count 2 PubChem CID: 91926049[2]

Hydrogen Bond Acceptor

Count
5 PubChem CID: 91926049

Rotatable Bond Count 2 PubChem CID: 91926049[2]

Operational Plan: Safe Handling
Adherence to a strict operational plan is critical to ensure the safety of all laboratory personnel.

Engineering Controls
Ventilation: Always handle 2-[(Trifluoromethyl)thio]ethanamine in a properly functioning

chemical fume hood to minimize inhalation exposure.[3] Ensure adequate ventilation in the

storage area.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[3]

Personal Protective Equipment (PPE)
Based on the hazards of structurally similar compounds, the following PPE is mandatory:

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.

Skin Protection:

Gloves: Wear chemically resistant gloves. Given the lack of specific data, nitrile or

neoprene gloves are a reasonable starting point, but it is recommended to consult glove
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manufacturer compatibility charts. Inspect gloves for any signs of degradation before and

during use.

Lab Coat: A flame-retardant lab coat must be worn and kept buttoned.

Clothing: Wear long pants and closed-toe shoes.

Respiratory Protection: If there is a risk of inhalation despite engineering controls, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors.[3][4]

Hygiene Practices
Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[5]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[5]

Contaminated work clothing should not be allowed out of the workplace and should be

laundered separately.

Disposal Plan
Proper disposal of 2-[(Trifluoromethyl)thio]ethanamine and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Characterization: All waste containing this chemical must be treated as hazardous

waste.

Containerization:

Collect all waste (liquid and solid) in clearly labeled, sealed, and chemically compatible

containers.

Do not mix with incompatible wastes.

Disposal Method:

Dispose of the chemical waste through a licensed hazardous waste disposal company.
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Follow all local, state, and federal regulations for hazardous waste disposal.[3]

Do not pour this chemical down the drain.[3]

Experimental Protocols: Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing.[6] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3][7]

Spill Response
Evacuation: Evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated (if safe to do so).

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

material (e.g., sand, vermiculite).

Cleanup: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Reporting: Report the spill to your institution's environmental health and safety department.
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Visual Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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